Cas no 1546502-73-1 (2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-ol)

• Product Name: 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-ol
• CAS No: 1546502-73-1
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 6288822
• PubChem ID: 83815314
• Update Time: 2025-05-26

2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6800150
• SCHEMBL20641321
• 2-amino-[1,2,4]triazolo[1,5-a]pyridin-7-ol
• 1546502-73-1
• 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-ol

• Inchi： 1S/C6H6N4O/c7-6-8-5-3-4(11)1-2-10(5)9-6/h1-3H,(H3,7,8,9)
• InChI Key： PBMNZGVTUFGDRM-UHFFFAOYSA-N
• SMILES： O=C1C=CN2C(=C1)N=C(N)N2

Computed Properties

• Exact Mass: 150.05416083g/mol
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-ol

Comprehensive Overview of 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-ol (CAS No. 1546502-73-1)

2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-ol (CAS No. 1546502-73-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the [1,2,4]triazolo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or antibacterial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

The molecular structure of 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-ol features a fused triazole-pyridine core, which enhances its stability and binding affinity to biological targets. This characteristic makes it a promising candidate for medicinal chemistry applications, especially in the design of small-molecule drugs. Recent studies have explored its role in modulating enzymatic activity, with some suggesting its utility in neurodegenerative disease research, a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer's.

From a synthetic chemistry perspective, the compound's CAS No. 1546502-73-1 serves as a critical identifier for researchers sourcing high-purity materials. Its synthesis typically involves multi-step reactions, including cyclization and functional group transformations, which are frequently discussed in organic chemistry forums. The 2-amino and 7-hydroxy substituents offer versatile sites for further derivatization, enabling the creation of libraries for high-throughput screening—a technique widely adopted in modern drug discovery pipelines.

Environmental and green chemistry considerations are increasingly relevant for compounds like 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-ol. Researchers are investigating solvent-free synthesis methods and catalytic approaches to reduce waste, responding to industry demands for sustainable pharmaceutical production. These efforts align with the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production), making this compound a subject of interest beyond pure chemistry circles.

Analytical characterization of CAS No. 1546502-73-1 typically employs advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are essential for verifying purity and structure. The compound's UV absorption properties also make it suitable for fluorescence-based assays, a growing area in biochemical research. These applications are frequently searched in academic databases, reflecting the compound's interdisciplinary relevance.

In material science, derivatives of [1,2,4]triazolo[1,5-a]pyridine have shown promise in organic electronics, particularly as electron-transport materials in OLEDs. While 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-ol itself hasn't been extensively studied for this purpose, its structural analogs demonstrate how small modifications can yield materials with tunable optoelectronic properties—a key focus area for next-generation display technologies.

The compound's safety profile and ADME properties (Absorption, Distribution, Metabolism, Excretion) remain active research areas. Computational chemistry approaches, including molecular docking and QSAR modeling, are being used to predict its interactions with biological systems. These methods reduce reliance on animal testing, addressing ethical concerns in pharmaceutical development—a topic generating substantial online discussion among researchers and policymakers alike.

Patent landscapes reveal growing interest in 2-Amino-[1,2,4]triazolo[1,5-a]pyridin-7-ol derivatives, particularly in China, Europe, and the United States. This aligns with global pharmaceutical trends where heterocyclic compounds account for over 60% of FDA-approved drugs. The compound's IP potential makes it a frequent subject in technology transfer discussions between academia and industry.

For laboratory handling, standard protocols for nitrogen-containing heterocycles apply to this compound. While not classified as hazardous under current regulations, proper PPE (Personal Protective Equipment) including gloves and safety goggles is recommended during manipulation—a precaution emphasized in recent lab safety guidelines shared across scientific social media platforms.

Future research directions for CAS No. 1546502-73-1 may explore its cocrystal formation with carboxylic acids to modify solubility, or its incorporation into metal-organic frameworks (MOFs) for catalytic applications. Such innovations would leverage current interests in crystal engineering and nanotechnology, ensuring this compound remains relevant across multiple scientific frontiers.